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Compound of Interest

Compound Name: 4-Aminobutan-2-one

Cat. No.: B1611400 Get Quote

Essential Safety and Handling Guide for 4-
Aminobutan-2-one
This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of 4-Aminobutan-2-one (CAS No: 23645-04-7).[1] It is imperative for all laboratory

personnel, including researchers, scientists, and drug development professionals, to adhere

strictly to these guidelines to mitigate potential hazards and ensure a safe working

environment.

Chemical Hazard Summary

4-Aminobutan-2-one and its hydrochloride salt are classified as hazardous substances that

pose significant health risks upon exposure. It is known to be an irritating and corrosive

compound.[2][3] The primary hazards associated with 4-Aminobutan-2-one are summarized

in the table below.
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Hazard Classification GHS Hazard Statement

Skin Corrosion/Irritation
H315: Causes skin irritation.[3] H314: Causes

severe skin burns and eye damage.[4]

Serious Eye Damage/Irritation
H319: Causes serious eye irritation.[3] H318:

Causes serious eye damage.

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation.[3]

Personal Protective Equipment (PPE)
The mandatory personal protective equipment (PPE) for handling 4-Aminobutan-2-one is

outlined below. This equipment must be worn at all times when handling the chemical to

prevent direct contact and exposure.

Protection Type Required PPE Best Practices

Eye and Face
Chemical safety goggles and a

face shield.[5]

Must be worn whenever there

is a risk of splashing. An

eyewash station should be

readily accessible.[5]

Skin

Chemical-resistant gloves

(e.g., Neoprene or Nitrile

rubber) and a flame-resistant

lab coat.[5][6]

Change gloves immediately if

contaminated. Do not wear

shorts or open-toed shoes.[5]

Respiratory

Use only in a well-ventilated

area, preferably within a

chemical fume hood.[6]

If ventilation is inadequate, a

NIOSH-approved respirator

may be necessary. Avoid

breathing vapors or mists.[5][6]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 4-Aminobutan-2-one is crucial for minimizing risks. The

following workflow must be followed:
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Figure 1: Standard Operating Procedure for Handling 4-Aminobutan-2-one.
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Preparation:

Before beginning any work, ensure all required PPE is correctly worn.

Prepare a designated work area, preferably within a certified chemical fume hood, to

ensure adequate ventilation.[6]

Confirm that an emergency eyewash station and safety shower are unobstructed and

readily accessible.

Handling:

Handle the chemical with care, avoiding any direct contact with skin, eyes, and clothing.[6]

Do not breathe in vapors or mists.[6]

After handling, wash hands thoroughly with soap and water.[6]

Keep the container tightly sealed when not in use to prevent the release of vapors.[6]

Storage:

Store 4-Aminobutan-2-one in a cool, dry, and well-ventilated area.[4][6]

Keep it away from incompatible materials such as acids and strong oxidizing agents.[7]

The storage area should be secure and accessible only to authorized personnel.[6]

Disposal Plan
All materials contaminated with 4-Aminobutan-2-one must be treated as hazardous waste and

disposed of according to institutional and local regulations.
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Figure 2: Hazardous Waste Disposal Workflow for 4-Aminobutan-2-one.

Waste Collection:

Collect all contaminated disposable items, including gloves, absorbent materials, and

empty containers, in a designated and properly labeled hazardous waste container.[5]

Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: 4-Aminobutan-2-one.[5]
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Disposal Procedure:

Ensure the waste container is tightly sealed to prevent leaks or spills.

Dispose of the hazardous waste through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal company.[5]

Adhere to all local, state, and federal regulations for hazardous waste disposal.[6] Do not

pour this chemical down the drain.[6]

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove all contaminated clothing. Seek immediate medical attention.[7][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][8]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[7][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[7][8]

Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb the

spill with an inert, non-combustible material such as sand or vermiculite and place it in a

sealed container for disposal.[4][6] Ventilate the area and wash the spill site after the

material has been collected.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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